Cas no 65510-45-4 (2,2',3,4,4'-Pentachlorobiphenyl)

• Product Name: 2,2',3,4,4'-Pentachlorobiphenyl
• CAS No: 65510-45-4
• MF: C₁₂H₅Cl₅
• MW: 326.433098554611
• CID: 820013
• PubChem ID: 47651
• Update Time: 2025-09-27

2,2',3,4,4'-Pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2',3,4,4'
• 1,2,3-trichloro-4-(2,4-dichlorophenyl)benzene
• 2,2',3,4,4'-Pentachlorobiphenyl

• MDL： MFCD00661142
• Inchi： 1S/C12H5Cl5/c13-6-1-2-7(10(15)5-6)8-3-4-9(14)12(17)11(8)16/h1-5H
• InChI Key： LACXVZHAJMVESG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=CC=1Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 323.88300
• Monoisotopic Mass: 323.883389
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.5220 (rough estimate)
• Melting Point: 95.86°C (estimate)
• Boiling Point: 412.3°C (rough estimate)
• Flash Point: 179.9°C
• Refractive Index: 1.6200 (rough estimate)
• PSA: 0.00000
• LogP: 6.62060

2,2',3,4,4'-Pentachlorobiphenyl Security Information

• Hazardous Material transportation number：UN 3432 9 / PGII
• Hazard Category Code： 33-50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls